Cas no 42326-68-1 (Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy-)

Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy- structure
42326-68-1 structure
Product Name:Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy-
CAS No:42326-68-1
MF:C10H8O2S
MW:192.234321594238
CID:2130441
Update Time:2023-08-04

Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 4-methoxyBenzo[b]thiophene-3-carboxaldehyde
    • Benzo[b]thiophene-3-carboxaldehyde, 4-methoxy-
    • Inchi: 1S/C10H8O2S/c1-12-8-3-2-4-9-10(8)7(5-11)6-13-9/h2-6H,1H3
    • InChI Key: SQUSFGJSJZZTQQ-UHFFFAOYSA-N
    • SMILES: S1C=C(C=O)C2C(=CC=CC1=2)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Topological Polar Surface Area: 54.5
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